Cas no 1736-21-6 (3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid)

3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• 3-(4-Fluorophenyl)-5-methylisoxazol-4-carboxylic Acid
• 3-(4-Fluorophenyl)-5-methyl-4-isoxazolecarboxylic acid
• 4-Isoxazolecarboxylicacid, 3-(4-fluorophenyl)-5-methyl-
• 3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• BUTTPARK 99\12-50
• 4-Isoxazolecarboxylic acid, 3-(4-fluorophenyl)-5-Methyl-
• 3-(4-Fluorophenyl)-5-methyl-4-Isoxazolecarboxylicacid
• PDEGBONVUJDOFN-UHFFFAOYSA-N
• 3-(4-FLUOROPHENYL)-5-METHYL-4-ISOXAZOLECARBOXYLIC ACID
• 3-(4-FLUOROPHENYL)-5-METHYLISOXAZOLE-4-CARBOXYLIC ACID
• 4-Isoxazolecarboxylicacid,3-(4-fluorophenyl)-5-methyl-
• 1736-21-6
• AKOS000265305
• 3-(4-Fluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid
• AS-38321
• CS-0085320
• J-010926
• 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxylic acid, 97%
• Z359291934
• DTXSID50381699
• F1023
• A18309
• 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylicacid
• FT-0613668
• EN300-33646
• SDCCGMLS-0066165.P001
• MFCD03407356
• SCHEMBL457706
• CCG-138922
• 3-(4-fluorophenyl)-5-methylisoxazol-4-carboxylic acid
• 3-(4-Fluorophenyl)-5-Methyl-4-Isoxazolecarboxylic Acid
• 4-Isoxazolecarboxylic acid, 3-(4-fluorophenyl)-5-methyl-
• ALBB-019967
• 3-(4-fluorophenyl)-5-methylisoxazole-4-carboxylic acid
• DB-025968
• +Expand

• MDL： MFCD03407356
• InChIKey： PDEGBONVUJDOFN-UHFFFAOYSA-N
• Inchi： 1S/C11H8FNO3/c1-6-9(11(14)15)10(13-16-6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C1C(C(=O)O[H])=C(C([H])([H])[H])ON=1

Computed Properties

• Exact Mass: 221.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 221.049
• Heavy Atom Count: 16
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 2.48730
• PSA: 63.33000
• Refractive Index: 1.56
• Boiling Point: 361.6°C at 760 mmHg
• Melting Point: 200.0 to 204.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 172.5°C
• Sensitiveness: Moisture & Light Sensitive
• Density: 1.35

3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38
• Signal Word：warning

3-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons